N~2~-(aminocarbonyl)-N~1~-(2-methylphenyl)glycinamide

• IUPAC Name: 2-(carbamoylamino)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C10H13N3O2/c1-7-4-2-3-5-8(7)13-9(14)6-12-10(11)15/h2-5H,6H2,1H3,(H,13,14)(H3,11,12,15)
• InChI Key: GBTLWNOHCVSIES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CNC(=O)N
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

N~2~-(aminocarbonyl)-N~1~-(2-methylphenyl)glycinamide is a useful research compound. Its molecular formula is C10H13N3O2 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 207.100776666 g/mol and the complexity rating of the compound is 243. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

CO2 Capture Enhancement

Studies have explored the use of amino acid ionic liquids, such as those containing glycinate, to enhance the absorption of carbon dioxide (CO2) in aqueous solutions. These solutions exhibit significant potential for CO2 capture, showcasing improved solubility and absorption rates of CO2. The presence of amino acid ionic liquids can greatly enhance the CO2 capture efficiency in solutions mixed with water or N-methyldiethanolamine (MDEA), indicating a promising application for industrial CO2 uptake and natural gas sweetening (Zuoming Zhou et al., 2012; Zhang Feng et al., 2010).

Synthesis of Peptide α-Carboxamides

Research has been conducted on the synthesis of N-tert.-butoxycarbonyl-aminomethyl(α-phenyl)phenoxyacetic acid, which is found to be suitable for use as a handle in the solid-phase synthesis of peptide α-carboxamides. This chemical handle allows for the efficient and stable linkage of peptides, demonstrating an important application in peptide synthesis and potentially in drug development (S. Gaehde & G. Matsueda, 2009).

Anticonvulsant Properties

N-(benzyloxycarbonyl)glycine and its derivatives have been studied for their anticonvulsant activities. These compounds exhibit significant anticonvulsant effects in various models, suggesting potential applications in the development of new treatments for epilepsy and other seizure disorders (Muriel Geurts et al., 1998).

Glycation Inhibition by Polyphenols

The inhibitory effects of polyphenols on the formation of advanced glycation end products (AGEs) have been investigated, highlighting the potential application of polyphenols in managing chronic diseases associated with AGEs. This research suggests a role for polyphenols in dietary interventions aimed at reducing the risk of chronic diseases by inhibiting glycation processes (W. Yeh et al., 2016).

Impact of Water on CO2 Capture by Amino Acid Ionic Liquids

Further studies have shown that the presence of water significantly impacts the efficiency of CO2 capture by amino acid ionic liquids. This research provides insights into the mechanisms of CO2 capture in wet conditions, offering guidance for the design and optimization of CO2 capture processes in various environmental conditions (J. L. McDonald et al., 2014).

Mechanism of Action

The mechanism of action of “N~2~-(aminocarbonyl)-N~1~-(2-methylphenyl)glycinamide” is not explicitly mentioned in the available resources.

Safety and Hazards

The safety and hazards associated with “N~2~-(aminocarbonyl)-N~1~-(2-methylphenyl)glycinamide” are not explicitly mentioned in the available resources.